Cas no 621-64-7 (N-Nitrosodipropylamine)

• Product Name: N-Nitrosodipropylamine
• CAS No: 621-64-7
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD00013891
• CID: 503445
• PubChem ID: 24872091
• Update Time: 2025-05-26

N-Nitrosodipropylamine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-nitroso-N-propyl-
• N,N-dipropylnitrous amide
• N-Nitrosodi-n-propylamine
• N-Nitrosodi-n-propylamine Solution
• N-Nitrosodipropylami
• N-Nitrosodipropylamine
• N-NITROSODIPROPYLAMINE,YELLOW OIL
• Di-N-propylnitrosamine
• Di-n-propylnitrosoamine
• Dipropylamine, N-nitroso-
• Dipropylnitrosamine
• DPN
• DPNA
• N,N-Dipropylnitrosamine
• NDPA
• Nitrosodipropylamine
• N-Nitroso-N-propyl-1-propanamine
• NSC 133
• Propanamine, N-nitroso-N-propyl-
• Propylamine, N-nitroso-N-di-
• Rcra waste number U111
• N-Nitroso-N-propylamine
• Tox21_300388
• CHEMBL166242
• Propylamine, NnitrosoNdi
• n-nitroso-di-n-propylamine
• N,N-DIPROPYLNITROSOAMINE
• N-Nitroso-N-di-n-propylamine
• N-NITROSODI-N-PROPYLAMINE [HSDB]
• N-Nitroso(di-n-propyl)amine
• N-NITROSODI-N-PROPYLAMINE [IARC]
• N-propyl-N-nitrosopropylamine
• NNitrosoNpropyl1propanamine
• NNitrosodinpropylamine
• N-Nitrosodi-(n-propyl)amine
• NCGC00259409-01
• N0444
• 2-Oxo-1,1-dipropylhydrazine #
• MFCD00013891
• 621-64-7
• Dinpropylnitrosamine
• 2-Oxo-1,1-dipropylhydrazine
• Propanamine, NnitrosoNpropyl
• CHEBI:82358
• BRN 1752621
• NCGC00254369-01
• N-nitroso-N-propylpropan-1-amine
• 2920IH58NC
• WLN: ONN3&3
• N-nitroso-N-dipropylamine
• dipropyl-nitroso-amine
• nitrous dipropylamide
• N-Nitroso-di-n-propylamine 100 microg/mL in Methanol
• NCGC00248016-01
• NSC-133
• BS-44103
• AKOS015902684
• N-NITROSODI-N-PROPYLAMINE (IARC)
• EINECS 210-698-0
• NSC133
• NNitrosodipropylamine
• HSDB 5108
• Tox21_201860
• DTXSID6021032
• N,NDipropylnitrosamine
• D91709
• Q22138395
• 1-Propan-1,1,2,2,3,3,3-d7-amine, N-nitroso-N-(propyl-d7)-
• propylamine, N-nitroso-N-di
• Dipropylamine, Nnitroso
• N-Nitroso di-n-propylamine
• dipropyl nitrosamine
• UNII-2920IH58NC
• NS00000640
• N-Nitroso di n-Propyl amine
• 1-Propanamine, N-nitroso-N-propyl-
• CAS-621-64-7
• DTXCID801032
• CCRIS 271
• EN300-7475434
• NCGC00248016-02
• C19279
• N-Nitrosodi-n-propylamine, analytical standard
• N,NDinpropylnitrosamine
• SCHEMBL606823
• Dinpropylnitrosoamine
• 1Propanamine, NnitrosoNpropyl
• DB-054082
• RCRA waste no. U111
• N,N-Di-n-propylnitrosamine
• SY053505

• MDL： MFCD00013891
• Inchi： 1S/C6H14N2O/c1-3-5-8(7-9)6-4-2/h3-6H2,1-2H3
• InChI Key： YLKFDHTUAUWZPQ-UHFFFAOYSA-N
• SMILES： O=NN(CCC)CCC

Computed Properties

• Exact Mass: 130.11072
• Monoisotopic Mass: 130.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Yellow transparent liquid.
• Density: 0.9160 g/cm3 (20 ºC)
• Melting Point: No data available
• Boiling Point: 113°C/40mmHg(lit.)
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: 1.4468 (589.3 nm 20 ºC)
• PSA: 32.67
• LogP: log Kow = 1.360
• Color/Form: 5000 μg/mL in methanol
• Solubility: Slightly soluble in water, miscible in ether \ ether

N-Nitrosodipropylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H350-H411
• Warning Statement： P201-P273-P308 + P313
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 45-22-51/53
• Safety Instruction： 53-45-61
• RTECS：JL9700000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Nitrosodipropylamine

Professional Introduction to N-Nitrosodipropylamine (CAS No: 621-64-7)

N-Nitrosodipropylamine, with the chemical formula C₆H₁₁NO₂ and CAS number 621-64-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. Understanding its chemical characteristics, synthesis methods, and emerging research applications is essential for professionals engaged in drug development and chemical synthesis.

The molecular structure of N-Nitrosodipropylamine consists of a nitroso group (-NO) attached to a dipropylamine backbone. This configuration imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitroso group also influences its electronic properties, which are critical for understanding its behavior in chemical reactions and interactions with biological systems.

In recent years, research on N-Nitrosodipropylamine has expanded significantly, particularly in the context of medicinal chemistry. Studies have explored its potential role as a precursor in the development of novel therapeutic agents. The compound's ability to undergo various transformations under controlled conditions makes it a versatile building block for synthesizing pharmacologically active molecules. For instance, researchers have investigated its utility in creating derivatives with enhanced binding affinity to target enzymes and receptors, which could lead to more effective drug candidates.

One of the most intriguing aspects of N-Nitrosodipropylamine is its reactivity with biological molecules. Recent studies have demonstrated its interaction with nucleic acids and proteins, suggesting potential applications in gene therapy and protein modification techniques. The compound's ability to form stable adducts with these biomolecules has opened new avenues for research in biochemistry and molecular biology. For example, researchers are exploring its use as a tool for studying DNA damage mechanisms and developing strategies to protect against oxidative stress.

The synthesis of N-Nitrosodipropylamine is another area of active investigation. Traditional methods involve the nitrosation of dipropylamine using nitrous acid or other nitrosating agents. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. These methods aim to minimize byproduct formation and improve yield, making the production of N-Nitrosodipropylamine more sustainable. Additionally, green chemistry principles have been applied to optimize reaction conditions, reducing the need for hazardous solvents and catalysts.

From an industrial perspective, the demand for high-purity N-Nitrosodipropylamine has increased due to its applications in fine chemical synthesis. Manufacturers are investing in advanced purification techniques to ensure that the compound meets stringent quality standards required for pharmaceutical use. Techniques such as distillation, crystallization, and chromatography are employed to isolate the desired product from impurities. These efforts are crucial for ensuring consistency and reliability in downstream applications where even small impurities can significantly affect performance.

The safety profile of N-Nitrosodipropylamine is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to prevent unintended exposure. Research has focused on understanding its toxicological properties and developing safe handling protocols. These studies include assessing its stability under various conditions and determining appropriate storage requirements to prevent degradation or unwanted reactions.

In conclusion, N-Nitrosodipropylamine (CAS No: 621-64-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse applications, from serving as an intermediate in drug development to being a tool for studying biological processes at the molecular level. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing scientific knowledge and innovation.